Cas no 2734-37-4 (Neohopene)

• Product Name: Neohopene
• CAS No: 2734-37-4
• MF: C₃₀H₅₀
• MW: 410.718009471893
• CID: 286997
• Update Time: 2024-02-29

Neohopene Chemical and Physical Properties

Names and Identifiers

• A'-Neo-28-norgammacer-12-ene,17-methyl-, (17a,18b)-
• B':A'-Neogammacer-12-ene(8CI)
• Neohop-12-ene
• Neohopene
• Neomotiene
• Neohop-13(18)-ene

• Inchi： 1S/C30H50/c1-20(2)21-10-11-22-23-12-13-25-28(6)16-9-15-26(3,4)24(28)14-17-30(25,8)29(23,7)19-18-27(21,22)5/h12,20-22,24-25H,9-11,13-19H2,1-8H3/t21-,22+,24+,25-,27-,28+,29-,30-/m1/s1
• InChI Key： CFSDWXPIIWGIDB-YWMQVRGDSA-N
• SMILES： [C@@]12(C)CC[C@H]3C(C)(C)CCC[C@]3(C)[C@H]1CC=C1[C@@H]3CC[C@H](C(C)C)[C@@]3(C)CC[C@@]21C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 30
• Rotatable Bond Count: 1
• Complexity: 741
• Topological Polar Surface Area: 0
• XLogP3: 13.955

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Triterpenoids
• Triterpenoids